Cas no 79-25-4 (Methanesulfinic acid,hydroxy- (8CI,9CI))

• Product Name: Methanesulfinic acid,hydroxy- (8CI,9CI)
• CAS No: 79-25-4
• MF: CH₄O₃S
• MW: 96.1056594848633
• CID: 563150
• PubChem ID: 9000
• Update Time: 2025-07-01

Methanesulfinic acid,hydroxy- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Methanesulfinic acid,hydroxy- (8CI,9CI)
• hydroxymethanesulfinic acid
• hydroxymethanesulphinic acid
• Formaldehydesulfoxylate
• Hydroxymethanesulfinic acid, monosodium salt
• UNII-M049N73196
• EINECS 201-189-4
• CHEMBL2111064
• EN300-7570943
• NS00014196
• DTXSID7048083
• starbld0012097
• Formaldehyde Sulfinic Acid
• Q27283285
• 79-25-4
• Formaldehydsulfoxylsaure
• NCIOpen2_000709
• SBGKURINHGJRFN-UHFFFAOYSA-N
• M049N73196
• Formaldehydesulfoxylic acid
• Methanalsulfoxylic acid
• Methanesulfinic acid, hydroxy-

• Inchi： 1S/CH4O3S/c2-1-5(3)4/h2H,1H2,(H,3,4)
• InChI Key： SBGKURINHGJRFN-UHFFFAOYSA-N
• SMILES： O=S(CO)O

Computed Properties

• Exact Mass: 95.98812
• Monoisotopic Mass: 95.98811516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 42.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 57.53

Additional information on Methanesulfinic acid,hydroxy- (8CI,9CI)

Methanesulfinic Acid: A Comprehensive Overview

Methanesulfinic acid, also known as hydroxy-methanesulfinic acid (CAS No. 79-25-4), is a versatile and intriguing compound that has garnered significant attention in various scientific and industrial fields. This compound, with the chemical formula C₂H₆OS₂, is characterized by its unique chemical structure and diverse applications. In recent years, advancements in research have shed new light on its properties, synthesis methods, and potential uses, making it a topic of considerable interest in both academic and commercial settings.

The methanesulfinic acid molecule consists of a central sulfur atom bonded to two oxygen atoms and a methyl group. This structure contributes to its reactivity and ability to participate in various chemical reactions. One of the most notable features of this compound is its role as an intermediate in the production of other chemicals, particularly those used in pharmaceuticals and agrochemicals. Its ability to act as a building block for more complex molecules has made it a valuable commodity in the chemical industry.

Recent studies have focused on optimizing the synthesis of methanesulfinic acid to enhance efficiency and reduce environmental impact. Traditional methods involve the oxidation of methanethiol or dimethyl sulfide using oxidizing agents like hydrogen peroxide or ozone. However, researchers have explored alternative routes, such as enzymatic oxidation, which offers a more sustainable approach. These advancements not only improve the production process but also align with global efforts to promote green chemistry.

In terms of applications, methanesulfinic acid has found extensive use in the pharmaceutical industry as an intermediate for synthesizing antibiotics, antiviral agents, and other therapeutic compounds. For instance, it plays a crucial role in the production of certain beta-lactam antibiotics, where its sulfur-containing groups are essential for the drug's activity. Additionally, its ability to act as a chiral auxiliary has made it invaluable in asymmetric synthesis, enabling the production of enantiomerically pure compounds.

The agricultural sector has also benefited from methanesulfinic acid's properties. It serves as a key intermediate in the synthesis of pesticides and herbicides, contributing to crop protection and yield enhancement. Recent research has explored its potential as a bioactive compound with plant growth-regulating properties, opening new avenues for sustainable agriculture.

Another area where methanesulfinic acid has shown promise is in materials science. Its sulfur-based structure makes it suitable for use in polymer chemistry, where it can be incorporated into materials with improved thermal stability and mechanical properties. Researchers have investigated its application in creating advanced polymers for use in electronics, automotive industries, and aerospace applications.

From an environmental perspective, methanesulfinic acid has been studied for its role in sulfur cycling and its potential impact on ecosystems. Understanding its behavior in natural environments is crucial for assessing its ecological footprint and ensuring sustainable practices in its production and use.

In conclusion, methanesulfinic acid (CAS No. 79-25-4) is a multifaceted compound with significant implications across various industries. Its versatility as a chemical building block, coupled with ongoing research into optimized synthesis methods and novel applications, underscores its importance in modern chemistry. As scientific advancements continue to unfold, this compound is poised to play an even greater role in shaping the future of pharmaceuticals, agriculture, materials science, and beyond.